![molecular formula C8H9N3O B6462203 5-ethyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one CAS No. 2326938-46-7](/img/structure/B6462203.png)
5-ethyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“5-ethyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one” is a derivative of pyrazolo[1,5-a]pyrazine-4-one . Pyrazolo[1,5-a]pyrazine-4-one derivatives are appreciated for their wide range of biological qualities such as cannabinoid hCB1 and hCB2 receptor, anti-inflammatory, inhibitors of p38 Kinase, CB1 receptor antagonists, antimicrobial activity .
Synthesis Analysis
Starting from the 3,5-dimethyl pyrazole ring and acetophenone derivatives, five different N-propargylated C-3 substituted pyrazoles were obtained. These derivatives were reacted with different amine derivatives using Cs2CO3 in methanol and 11 different pyrazolo[1,5-a]pyrazine-4(5H)-one derivatives were obtained .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “5-ethyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one” include the reaction of N-propargylated C-3 substituted pyrazoles with different amine derivatives using Cs2CO3 in methanol .Scientific Research Applications
- Among these derivatives, some showed significant cytotoxic effects on the A549 lung adenocarcinoma cell line. Specifically, two derivatives at a concentration of 160 µM increased cell death rate to 50%, while two others increased it by up to 40% .
- These derivatives have demonstrated effectiveness as reagents for pyridine ring annulation, which could be relevant in drug design and synthetic chemistry .
- Researchers have disclosed a short, scalable synthesis method for this scaffold and explored its chemical reactivity patterns. This work contributes to the field of medicinal chemistry .
- Recent efficient synthetic methods for pyrrolopyrazines have been discussed, making this scaffold relevant for drug discovery and development .
- The synthetic strategy involves alkylation and azidation of diethyl pyrazole-3,5-dicarboxylate, followed by reduction of the azide functional group. These inhibitors could be relevant for treating mycobacterial infections .
Antiproliferative Effects on Lung Adenocarcinoma Cells
Azahetarylacetic Acid Derivatives
Drug Design and Medicinal Chemistry
Pyrrolopyrazine Scaffold
HIV-1 Integrase Inhibitory Effect
Mycobacterium ATP Synthase Inhibitors
Mechanism of Action
Target of Action
Pyrazolo[1,5-a]pyrazine derivatives have been reported to exhibit a wide range of biological activities, such as cannabinoid hcb1 and hcb2 receptor, anti-inflammatory, inhibitors of p38 kinase, cb1 receptor antagonists, antimicrobial activity . They have also shown antiproliferative effects on lung adenocarcinoma cell lines .
Mode of Action
For instance, some derivatives have shown to inhibit key enzymes, modulate receptor activity, or interfere with essential biochemical pathways .
Biochemical Pathways
These may include pathways related to inflammation, microbial activity, and cancer cell proliferation .
Pharmacokinetics
Theoretical admet studies of pyrazolopyrazine derivatives have predicted suitable pharmacokinetic phases
Result of Action
The cytotoxic effects of pyrazolo[1,5-a]pyrazine-4-one derivatives on the A549 cell line have been investigated. It was found that certain concentrations of these derivatives increased the cell death rate . This suggests that 5-ethyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one may have potential antiproliferative effects on certain cancer cells.
properties
IUPAC Name |
5-ethylpyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O/c1-2-10-5-6-11-7(8(10)12)3-4-9-11/h3-6H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFCRJIPTBUMESN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN2C(=CC=N2)C1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.